Cas no 3684-84-2 (Pregn-4-ene-3,11,20-trione,16,17-epoxy-, (16a)-)

• Product Name: Pregn-4-ene-3,11,20-trione,16,17-epoxy-, (16a)-
• CAS No: 3684-84-2
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 296315
• PubChem ID: 57349425
• Update Time: 2025-04-19

Pregn-4-ene-3,11,20-trione,16,17-epoxy-, (16a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione,16,17-epoxy-, (16a)-
• Pregn-4-ene-3,11,20-trione,16a,17-epoxy- (6CI,7CI,8CI)
• 16,17-Epoxy-11-ketoprogesterone
• 3684-84-2
• (1S,2S,6S,7S,10S,11R)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadec-15-ene-9,14-dione
• 16,17-Epoxypregn-4-ene-3,11,20-trione
• (16alpha)-16,17-Epoxypregn-4-ene-3,11,20-trione
• DTXSID50721879
• 16a,17a-epoxy-4-pregnen-3,11,20-trione

• Inchi： 1S/C21H26O4/c1-11(22)21-17(25-21)9-15-14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h8,14-15,17-18H,4-7,9-10H2,1-3H3/t14-,15-,17?,18+,19-,20-,21+/m0/s1
• InChI Key： DHQQLMMXRMNZRZ-QHUXWJRASA-N
• SMILES： O1C2C[C@H]3[C@@H]4CCC5=CC(CC[C@]5(C)[C@H]4C(C[C@]3(C)[C@]12C(C)=O)=O)=O

Computed Properties

• Exact Mass: 342.18318
• Monoisotopic Mass: 342.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.74